Cas no 1261916-52-2 (2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid)

2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid structure
1261916-52-2 structure
Product Name:2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid
CAS No:1261916-52-2
MF:C14H7ClF4O2
MW:318.650797128677
MDL:MFCD18322509
CID:1219213
PubChem ID:53228328
Update Time:2025-04-20

2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid
    • 2-CHLORO-5-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
    • 2-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
    • DTXSID50691861
    • 4-Chloro-4'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • MFCD18322509
    • 1261916-52-2
    • MDL: MFCD18322509
    • Inchi: 1S/C14H7ClF4O2/c15-11-3-1-7(5-9(11)13(20)21)8-2-4-12(16)10(6-8)14(17,18)19/h1-6H,(H,20,21)
    • InChI Key: XJOFKCOIUFXVIK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=CC(=C(C(F)(F)F)C=1)F

Computed Properties

  • Exact Mass: 318.0070698g/mol
  • Monoisotopic Mass: 318.0070698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 37.3Ų

2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329786-5 g
2-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .
1261916-52-2 95%
5g
€1159.00 2023-04-26
abcr
AB329786-5g
2-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .
1261916-52-2 95%
5g
€1159.00 2025-04-21
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk